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Compound of Interest

Compound Name: N-cyclohexyl-2-hydroxyacetamide

CAS No.: 90204-88-9

Cat. No.: B3300468

Get Quote

Executive Summary
This technical guide provides a rigorous comparison between N-phenylacetamide (Acetanilide)

and N-cyclohexyl-2-hydroxyacetamide (N-cyclohexylglycolamide). While the former is a

historical pharmaceutical prototype with well-documented analgesic properties and toxicity, the

latter represents a modern, aliphatic, hydroxylated scaffold often utilized to engineer safety and

improved physicochemical properties into amide-based drugs.

Key Differentiator: The transition from the aromatic, lipophilic N-phenyl scaffold to the aliphatic,

polar N-cyclohexyl-2-hydroxy scaffold fundamentally alters the metabolic fate and solubility

profile of the molecule, shifting it from a high-toxicity prodrug (Acetanilide) to a highly soluble,

low-toxicity pharmacophore or intermediate (N-cyclohexyl-2-hydroxyacetamide).

Chemical Identity & Physicochemical Profiling[1][2]
Understanding the bioactivity differences requires a foundational analysis of their structural

properties. The introduction of the hydroxyl group (-OH) and the saturation of the ring

(Cyclohexyl vs. Phenyl) drastically reduces lipophilicity (LogP), enhancing aqueous solubility—

a critical parameter for drug bioavailability.
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Table 1: Physicochemical Comparison
Feature

N-Phenylacetamide
(Acetanilide)

N-Cyclohexyl-2-
hydroxyacetamide

Impact on
Bioactivity

Structure Aromatic, Planar
Aliphatic, Non-planar

(Chair), Hydroxylated

Receptor Binding:

Planarity favors

intercalation; 3D

shape favors specific

pocket fitting.

Molecular Weight 135.17 g/mol 157.21 g/mol
Negligible impact on

permeability.

LogP (Lipophilicity) ~1.16 ~0.70

Solubility: Lower LogP

indicates superior

aqueous solubility,

reducing formulation

challenges.

H-Bond

Donors/Acceptors
1 / 1 2 / 2

Permeability:

Increased H-bonding

capacity improves

solubility but may limit

passive diffusion

across BBB compared

to Acetanilide.

Water Solubility
Low (approx. 5 g/L at

25°C)
High

Bioavailability:

Hydroxyl group

facilitates dissolution

in aqueous biological

fluids.

Pharmacology & Bioactivity Analysis[1][3][4][5][6][7]
[8][9]
N-Phenylacetamide (Acetanilide)
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Mechanism of Action: Historically used as an analgesic and antipyretic. It acts as a prodrug,

metabolizing in the liver to paracetamol (acetaminophen) and aniline.

Target: Inhibition of Cyclooxygenase (COX) enzymes in the central nervous system (via

paracetamol).

Toxicity Profile (Critical):

Methemoglobinemia: The hydrolysis byproduct, aniline, oxidizes hemoglobin to

methemoglobin, impairing oxygen transport. This toxicity led to its withdrawal from clinical

use.[1]

Carcinogenicity: Chronic exposure to aniline is linked to splenic and bladder cancers.

N-Cyclohexyl-2-hydroxyacetamide
Mechanism of Action:

Bioisosteric Replacement: The cyclohexyl group serves as a lipophilic spacer similar to

phenyl but lacks the pi-electron system, preventing the formation of toxic aromatic amine

metabolites (like aniline).

Detoxification Pathway: In environmental and industrial pharmacology, this compound is

often the stable, non-toxic hydrolysis product of bioactive chloroacetamides (e.g.,

herbicides or antifungals). The conversion of a 2-chloro group to a 2-hydroxy group is a

standard detoxification strategy.

Permeation Enhancement: The combination of a lipophilic ring (cyclohexyl) and a polar

head (glycolamide) mimics the structure of ceramides, making this scaffold useful as a

transdermal permeation enhancer for other drugs.

Toxicity Profile:

Significantly Lower Toxicity: Lacks the aromatic amine substructure responsible for

methemoglobinemia.

Metabolic Fate: Hydrolysis yields cyclohexylamine and glycolic acid. While

cyclohexylamine has its own toxicity (testicular effects at high doses), the immediate acute
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toxicity of the hydroxyacetamide is far lower than that of acetanilide.

Visualization: Metabolic & Structural Divergence
The following diagram illustrates the critical divergence in metabolic pathways that dictates the

safety profile of these two compounds.

Aromatic Scaffold (High Toxicity)

Aliphatic-Hydroxy Scaffold (Low Toxicity)

N-Phenylacetamide
(Acetanilide)

Aniline
(Toxic Metabolite)

Hydrolysis (Toxic Path)

Paracetamol
(Active Analgesic)Hydroxylation (Therapeutic Path)

Methemoglobinemia
(Blood Toxicity)

Oxidation

N-Cyclohexyl-2-hydroxyacetamide

Glycolic Acid
(Safe Metabolite)

Hydrolysis

Cyclohexylamine
(Renal Excretion)Amidase Hydrolysis

Click to download full resolution via product page

Caption: Comparative metabolic pathways. Acetanilide (red) degrades into toxic aniline,

causing blood toxicity. N-cyclohexyl-2-hydroxyacetamide (green) degrades into glycolic acid

and cyclohexylamine, avoiding methemoglobinemia risks.

Experimental Protocols
To objectively compare the bioactivity and stability of these compounds, the following

experimental workflows are recommended.

Protocol A: Comparative Hydrolysis Stability Assay
Objective: Determine the metabolic stability of the amide bond in simulated physiological fluids.
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Preparation:

Prepare 10 mM stock solutions of N-phenylacetamide and N-cyclohexyl-2-
hydroxyacetamide in DMSO.

Dilute to 100 µM in Phosphate Buffered Saline (PBS, pH 7.4) containing simulated liver

microsomes (S9 fraction) or plasma esterases.

Incubation:

Incubate at 37°C in a shaking water bath.

Time points: 0, 15, 30, 60, 120, and 240 minutes.

Extraction & Analysis:

Quench aliquots with ice-cold acetonitrile (containing internal standard).

Centrifuge at 10,000 x g for 10 min to pellet proteins.

Analyze supernatant via HPLC-UV/Vis (254 nm for phenyl, 210 nm for cyclohexyl) or LC-

MS/MS.

Data Output:

Calculate half-life (

) and intrinsic clearance (

).

Expected Result: N-phenylacetamide will show rapid metabolism

(hydroxylation/hydrolysis). N-cyclohexyl-2-hydroxyacetamide will exhibit higher stability

due to the steric bulk of the cyclohexyl ring and the presence of the alpha-hydroxy group,

which can form intramolecular H-bonds, shielding the carbonyl carbon from nucleophilic

attack.

Protocol B: Cytotoxicity Screening (MTT Assay)
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Objective: Quantify the "Safety Index" difference between the aromatic and aliphatic scaffolds.

Cell Line: HepG2 (human liver carcinoma) or HDF (Human Dermal Fibroblasts).

Seeding: Seed cells at

cells/well in 96-well plates; incubate 24h.

Treatment:

Treat cells with serial dilutions (1 µM – 1000 µM) of both compounds.

Include Aniline (positive toxicity control) and Vehicle (DMSO < 0.5%).

Readout:

After 24h, add MTT reagent. Incubate 4h.

Dissolve formazan crystals in DMSO.[2] Measure absorbance at 570 nm.

Calculation:

Plot Dose-Response Curve. Calculate

.

Expected Result: N-phenylacetamide

(moderate toxicity). N-cyclohexyl-2-hydroxyacetamide

(negligible cytotoxicity).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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